2,3-Dichloro-n-[(dimethylamino)methylene]benzamide

• Molecular Formula: C10H10Cl2N2O
• Molecular Weight: 245.10 g/mol
• IUPAC Name: 2,3-dichloro-N-(dimethylaminomethylidene)benzamide
• InChI: InChI=1S/C10H10Cl2N2O/c1-14(2)6-13-10(15)7-4-3-5-8(11)9(7)12/h3-6H,1-2H3
• InChI Key: FDKQHNKSASZJEB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC(=O)C1=C(C(=CC=C1)Cl)Cl

Description

2,3-Dichloro-n-[(dimethylamino)methylene]benzamide is a useful research compound. Its molecular formula is C10H10Cl2N2O and its molecular weight is 245.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dichlorobenzamide (4.96 g, 26.1 mmol) and dimethylformamide dimethylacetal (10 mL) were heated at reflux for 1.5 hours, allowed to cool to room temperature, concentrated under reduced pressure, and the residue was partitioned between diethyl ether and water. The organic phase was washed with water (2×), saturated sodium chloride, dried with sodium sulfate, filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by flash chromatography eluting with ethyl acetate to provide the title compound. MS (DCI/NH3) m/z 245 (M+H)+.